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Cat. No.: B077185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the structure elucidation of 2-
Methyl-1,1-dipropoxypropane. The document outlines the synthetic protocol for its

preparation via acid-catalyzed acetalization of isobutyraldehyde and propanol. Due to the

absence of publicly available experimental spectra, this guide presents predicted spectroscopic

data for ¹H NMR, ¹³C NMR, IR, and mass spectrometry. These predictions are based on

established principles of spectroscopy and data from analogous structures. The methodologies

for acquiring and interpreting this data are detailed to provide a framework for the experimental

confirmation of the structure of 2-Methyl-1,1-dipropoxypropane.

Introduction
2-Methyl-1,1-dipropoxypropane, also known as isobutyraldehyde dipropyl acetal, is an

organic compound with the chemical formula C₁₀H₂₂O₂ and a molecular weight of 174.28 g/mol

[1]. As an acetal, it is characterized by the presence of two alkoxy groups (propoxy groups in

this case) attached to the same carbon atom. Acetal functional groups are of significant interest

in organic synthesis, often serving as protecting groups for aldehydes due to their stability

under neutral or basic conditions and their susceptibility to hydrolysis under acidic conditions.

The elucidation of the precise structure of such molecules is fundamental for quality control,

reaction monitoring, and understanding their chemical behavior. This guide details the
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necessary steps and expected outcomes for the comprehensive structural characterization of

2-Methyl-1,1-dipropoxypropane.

Synthesis of 2-Methyl-1,1-dipropoxypropane
The synthesis of 2-Methyl-1,1-dipropoxypropane is achieved through the acid-catalyzed

acetalization of isobutyraldehyde with propanol. This reaction involves the nucleophilic addition

of two equivalents of propanol to the carbonyl carbon of isobutyraldehyde, followed by the

elimination of a water molecule.
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Synthesis of 2-Methyl-1,1-dipropoxypropane

Isobutyraldehyde

Hemiacetal Intermediate

+ Propanol

Propanol (2 eq.) Acid Catalyst (e.g., H₂SO₄)

2-Methyl-1,1-dipropoxypropane

+ Propanol, - H₂O

Water
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Structure Elucidation Workflow

Synthesis & Purification

Spectroscopic Analysis

Data Interpretation

Structure Confirmation

Acetalization of Isobutyraldehyde and Propanol

Fractional Distillation

Mass Spectrometry IR Spectroscopy NMR Spectroscopy (¹H & ¹³C)

Determine Molecular Weight & Fragmentation Identify Functional Groups (C-O, absence of C=O) Determine Proton & Carbon Environments and Connectivity

Confirm Structure of 2-Methyl-1,1-dipropoxypropane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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